Cas no 67175-28-4 (3-Hydroxy-2,6-dinitrobenzoic Acid)

• Product Name: 3-Hydroxy-2,6-dinitrobenzoic Acid
• CAS No: 67175-28-4
• MF: C₇H₄N₂O₇
• MW: 228.1158618927
• CID: 395222
• PubChem ID: 71374905
• Update Time: 2025-04-19

3-Hydroxy-2,6-dinitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-hydroxy-2,6-dinitro-
• 3-hydroxy-2,6-dinitrobenzoic acid
• 67175-28-4
• DTXSID00797665
• 3-?Hydroxy-?2,?6-?dinitrobenzoic Acid
• 3-Hydroxy-2,6-dinitrobenzoic Acid

• Inchi： 1S/C7H4N2O7/c10-4-2-1-3(8(13)14)5(7(11)12)6(4)9(15)16/h1-2,10H,(H,11,12)
• InChI Key： AHGWZSUEMUEPEF-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(C(=O)O)=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.00182
• Monoisotopic Mass: 228.00185047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 143.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Dinitrophenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols Dinitrophenols